Boosting hydrogen peroxide production of brookite TiO2 with Au and MXene co-catalysis under UV light†
Catalysis Science & Technology Pub Date: 2023-10-19 DOI: 10.1039/D3CY01098H
Abstract
In this study, a new brookite TiO2/monolayer Ti3C2Tx MXene/Au composite was developed for photocatalytic synthesis of hydrogen peroxide (H2O2). The optimal ratios of MXene and Au were found to be 0.4% and 15%, respectively. Quenching experiments confirmed that the superoxide anion radical (·O2−) was the primary intermediate species in the reaction, suggesting a two-step, single-electron indirect process. The improved efficiency of H2O2 production was attributed to the effects of MXene and Au, which help to separate and transfer photogenerated electron–hole pairs and suppress their recombination.
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